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Compound of Interest

Compound Name:
1-Chloro-1,1-difluoro-3-

iodopropane

CAS No.: 1909309-69-8

Cat. No.: B2893252

Get Quote

Executive Summary
1-Chloro-1,1-difluoro-3-iodopropane (

) is a mixed-haloalkane intermediate characterized by the presence of three distinct halogen
atoms (F, Cl, I) with varying reactivities.[1] Its primary utility lies in its ability to serve as a gem-
difluoroalkylating agent. The molecule features a labile C–I bond suitable for radical or
nucleophilic substitution, a lipophilic

moiety, and a stable C–Cl bond. It is typically synthesized via the radical addition of
chlorodifluoroiodomethane to ethylene.

Chemical Identity & Structural Analysis[2]
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Property Detail

Chemical Name 1-Chloro-1,1-difluoro-3-iodopropane

CAS Number
1909309-69-8 (Also associated with precursors

in older lit.)[2]

Molecular Formula

Molecular Weight 240.42 g/mol

SMILES FC(F)(Cl)CCI

InChIKey VNNGBUPQGBCOHK-UHFFFAOYSA-N

Structural Features

Gem-difluoro group (

): Modulates lipophilicity and metabolic

stability.Primary Iodide (

): High reactivity for nucleophilic substitution (

) or radical transfer.Chlorodifluoromethyl (

): Electron-withdrawing group; potential for

further functionalization.

Physical Properties (Experimental & Predicted)
Due to the specialized nature of this compound, certain physical constants are derived from

homologous series analysis and structural analogs (e.g., 1-chloro-3-iodopropane and 1,1,1-

trifluoro-3-iodopropane).

Core Physical Data
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Property Value / Range Confidence / Source

Physical State Liquid High (Observed in analogs)

Boiling Point 155 – 165 °C (at 760 mmHg) Estimated (See Note 1)

Density 1.95 – 2.05 g/mL Estimated (See Note 2)

Refractive Index (

)
~1.48 – 1.50 Predicted

Solubility
Immiscible with water; miscible

with DCM, THF, Et2O.
Standard for haloalkanes

Appearance Colorless to pale yellow liquid
Reacts with light (iodine

release)

Note 1 (Boiling Point Analysis):

Precursor

boils at 35°C.

Addition of an ethylene unit typically increases BP by ~100–120°C in haloalkanes.

Analog 1-chloro-3-iodopropane (

) boils at 170–172°C. The substitution of

with

generally lowers the boiling point slightly due to reduced van der Waals forces, despite the
mass increase. Thus, a range of 155–165°C is the scientifically grounded estimate.

Note 2 (Density Analysis):

Analog 1-chloro-3-iodopropane has a density of 1.904 g/mL.[3]

The
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group is significantly heavier than

(+36 Da), increasing density.

Therefore, the density is expected to exceed 1.90 g/mL, likely approaching 2.0 g/mL.

Synthesis & Manufacturing Workflow
The most authoritative route for synthesizing 1-Chloro-1,1-difluoro-3-iodopropane is the

radical-mediated telomerization of chlorodifluoroiodomethane (

) with ethylene. This method ensures the regiospecific placement of the iodine atom at the
terminal position.

Reaction Scheme
Detailed Protocol

Reagents:

Chlorodifluoroiodomethane (

): The radical source.

Ethylene (

): The olefin trap.

Initiator: Benzoyl peroxide or AIBN (chemical initiation) or heat (200°C).

Procedure:

and ethylene are charged into a high-pressure autoclave (Hastelloy or stainless steel).

The mixture is heated to reaction temperature (e.g., 140–160°C with initiator, or higher

without).

The C–I bond homolyzes to form the

radical.

Propagation:
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adds to ethylene to form

.

Chain Transfer: The radical abstracts iodine from another

molecule, yielding the product and regenerating

.

Purification:

Fractional distillation is required to separate the 1:1 adduct from potential 1:2 telomers (

).

Synthesis Visualization
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Caption: Radical chain mechanism for the synthesis of 1-Chloro-1,1-difluoro-3-iodopropane,

highlighting the critical chain transfer step.

Spectral Characteristics (Diagnostic Data)
Researchers typically use NMR to validate the structure. The presence of Fluorine makes

NMR a powerful diagnostic tool.
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Technique

Diagnostic Signal
(Approximate

)

Structural Assignment

NMR 3.2 – 3.4 ppm (t, 2H) (Deshielded by Iodine)

2.6 – 2.9 ppm (m, 2H) (Coupled to F)

NMR -45 to -55 ppm (t)
(Triplet due to coupling with

)

NMR ~120-130 ppm (t)
(Triplet,

Hz)

~0-5 ppm
(High field due to Heavy Atom

Effect)

Applications in Drug Discovery
This molecule acts as a linchpin for introducing the chlorodifluoroethyl motif (

) or the difluorovinyl group (

) into bioactive molecules.

Key Transformations
Nucleophilic Substitution (

): The iodine atom is an excellent leaving group. Reaction with amines, thiols, or phenoxides
installs the

chain.

Radical Cyclization: Treatment with radical initiators (
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) generates the

radical, which can cyclize onto internal alkenes.

Dehydroiodination: Elimination of HI (using DBU or t-BuOK) yields 3-chloro-3,3-

difluoropropene (

), a valuable monomer.

Reactivity Pathway Diagram
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Caption: Primary reactivity modes: Nucleophilic substitution, Radical transfer, and Elimination.

Handling, Stability & Safety
Stability: The C–I bond is light-sensitive. The compound typically contains a stabilizer (e.g.,

Copper or Silver wool) to prevent iodine liberation and discoloration (pinking).

Storage: Store at 2–8°C in the dark.

Hazards:

Skin/Eye Irritant: Like most haloalkanes, it is an irritant and potential vesicant.

Alkylating Agent: Treat as a potential mutagen; use proper PPE (gloves, fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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